Cas no 648907-78-2 (Glycinamide, L-phenylalanyl-N-butyl-)
648907-78-2 structure
Product Name:Glycinamide, L-phenylalanyl-N-butyl-
CAS No:648907-78-2
MF:C15H23N3O2
MW:277.362023591995
CID:412743
PubChem ID:71378083
Update Time:2025-04-19
Glycinamide, L-phenylalanyl-N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycinamide, L-phenylalanyl-N-butyl-
- (2S)-2-amino-N-[2-(butylamino)-2-oxoethyl]-3-phenylpropanamide
- DTXSID60800705
- L-Phenylalanyl-N-butylglycinamide
- 648907-78-2
-
- Inchi: 1S/C15H23N3O2/c1-2-3-9-17-14(19)11-18-15(20)13(16)10-12-7-5-4-6-8-12/h4-8,13H,2-3,9-11,16H2,1H3,(H,17,19)(H,18,20)/t13-/m0/s1
- InChI Key: CUSVLPOUFQJWRK-ZDUSSCGKSA-N
- SMILES: O=C([C@H](CC1C=CC=CC=1)N)NCC(NCCCC)=O
Computed Properties
- Exact Mass: 277.17919
- Monoisotopic Mass: 277.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.22
Glycinamide, L-phenylalanyl-N-butyl- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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